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Compound of Interest

Compound Name: Maglifloenone

Cat. No.: B15592462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for
Maglifloenone, a neolignan isolated from the flower buds of Magnolia liliflora. The information
presented herein is based on the original characterization of the compound.

1. Chemical Structure and Properties
e Compound Name: Maglifloenone

e Systematic Name: (1S,8S,10S,11R)-3-methoxy-11-methyl-10-(3,4,5-trimethoxyphenyl)-7-
oxatricyclo[6.3.1.0%,%]dodeca-2,5-dien-4-one

o CAS Number: 82427-77-8

o Molecular Formula: C22H2606

e Molecular Weight: 386.44 g/mol

» Source:Magnolia liliflora Desr. (Magnoliaceae)[1]
2. Spectroscopic Data

Detailed spectroscopic data for Maglifloenone is primarily available from the original
publication by Talapatra et al. (1982) in the journal Phytochemistry. While the full text of this
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publication is not publicly available, the following summarizes the key spectroscopic techniques
used for its characterization.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy was crucial for the elucidation of the complex structure of Maglifloenone.
Both *H NMR and 3C NMR data would have been used to determine the connectivity of atoms
and the stereochemistry of the molecule.

2.2. Mass Spectrometry (MS)

Mass spectrometry would have been employed to determine the molecular weight and
elemental composition of Maglifloenone.

2.3. Infrared (IR) Spectroscopy

IR spectroscopy would have provided information about the functional groups present in the
Maglifloenone molecule, such as carbonyl groups, ethers, and aromatic rings.

3. Experimental Protocols

The detailed experimental protocols for the isolation and spectroscopic analysis of
Maglifloenone are described in the original publication. These protocols would typically
include:

o Plant Material: Collection and preparation of the flower buds of Magnolia liliflora.

o Extraction and Isolation: The methods used to extract the crude mixture from the plant
material and the chromatographic techniques (e.g., column chromatography, preparative
thin-layer chromatography) employed to isolate pure Maglifloenone.

e Spectroscopic Analysis: The specific instrumentation and parameters used for acquiring the
NMR, MS, and IR spectra. This would include details such as the solvent used for NMR, the
ionization method for MS, and the sample preparation method for IR.

N

. Logical Workflow for Isolation and Characterization
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The following diagram illustrates a typical workflow for the isolation and characterization of a

natural product like Maglifloenone.

Workflow for the Isolation and Characterization of Maglifloenone
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Caption: A flowchart outlining the general steps from plant material to the confirmed chemical
structure of Maglifloenone.

5. Conclusion

The definitive source for the complete spectroscopic data and detailed experimental protocols
for Maglifloenone remains the original 1982 publication in Phytochemistry by Talapatra and
colleagues. Researchers requiring this in-depth information for their work are advised to consult
this primary reference.

Reference:

Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (-)-Maglifloenone, a novel
spirocyclohexadienone neolignan and other constituents from Magnolia liliflora.
Phytochemistry, 21(3), 747-750.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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